methyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylate
Description
“Methyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylate” is a chemical compound with the CAS Number: 2503208-70-4 . It is a powder form substance and has a molecular weight of 220.23 .
Synthesis Analysis
The synthesis of this compound has been investigated in various studies. For instance, the Candida antarctica lipase B (Novozyme 435) catalyzed resolution of a similar compound, 2,3,4,5-tetrahydro-4-methyl-3-oxo-1H-1,4-benzodiazepine-2-acetic acid methyl ester (SB-235349), has been investigated in six ionic liquids .Molecular Structure Analysis
The molecular structure of this compound is complex. The crystal data of a similar compound, C19H16N6O3, has been reported with a molecular weight of 367.38 g/mol .Physical And Chemical Properties Analysis
This compound is a powder form substance . It has a molecular weight of 220.23 . The storage temperature is room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylate involves the condensation of 2-amino-5-methylbenzoic acid with ethyl acetoacetate, followed by cyclization and esterification reactions.", "Starting Materials": [ "2-amino-5-methylbenzoic acid", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "methanol", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-amino-5-methylbenzoic acid in methanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl acetoacetate to the reaction mixture and stir for an additional 30 minutes.", "Step 3: Add acetic anhydride to the reaction mixture and heat under reflux for 2 hours.", "Step 4: Cool the reaction mixture and add hydrochloric acid to adjust the pH to 2-3.", "Step 5: Extract the product with ethyl acetate and wash with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 7: Purify the crude product by recrystallization from ethanol to obtain methyl 5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-9-carboxylate as a white solid." ] } | |
CAS RN |
2503208-70-4 |
Molecular Formula |
C11H12N2O3 |
Molecular Weight |
220.2 |
Purity |
95 |
Origin of Product |
United States |
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